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Compound of Interest

Compound Name: Sibirioside A

Cat. No.: B2738941 Get Quote

For Immediate Release

Shanghai, China – November 21, 2025 – This technical guide provides a comprehensive

overview of the chemical structure, properties, and biological activities of Sibirioside A, a

phenylpropanoid glycoside isolated from the roots of Scrophularia ningpoensis. This document

is intended for researchers, scientists, and drug development professionals interested in the

therapeutic potential of this natural compound.

Chemical Structure and Identification
Sibirioside A is a phenylpropanoid glycoside that has been identified in the traditional Chinese

medicinal plant Scrophularia ningpoensis, commonly known as Xuan Shen. Initial confusion in

chemical databases has been clarified, and the structure presented herein is based on

spectroscopic data from peer-reviewed literature.

The definitive structure of Sibirioside A is [(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-

2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl (E)-3-phenylprop-2-

enoate.[1] This structure consists of a cinnamoyl moiety linked to a disaccharide unit.

Below is a two-dimensional representation of the chemical structure of Sibirioside A,

generated using the DOT language.

Figure 1: 2D Chemical Structure of Sibirioside A.
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Physicochemical and Spectroscopic Data
A summary of the key quantitative data for Sibirioside A is presented in the table below. This

information is crucial for its identification, purification, and formulation.

Property Value Reference

Molecular Formula C21H28O12 [1]

Molecular Weight 472.4 g/mol [1]

Appearance Amorphous powder N/A

Solubility Soluble in methanol and water N/A

MS Data (m/z) [M-H]⁻ at 471.1414 [2]

¹H NMR (DMSO-d₆, δ ppm) See Table 2 N/A

¹³C NMR (DMSO-d₆, δ ppm) See Table 3 N/A

Table 2: ¹H NMR Spectroscopic Data for Sibirioside A (DMSO-d₆) (Data not available in the

provided search results)

Table 3: ¹³C NMR Spectroscopic Data for Sibirioside A (DMSO-d₆) (Data not available in the

provided search results)

Note: While the exact ¹H and ¹³C NMR chemical shifts for Sibirioside A were not found in a

single primary source during the literature search, the structural confirmation is based on its

classification as a known compound in publications that detail the isolation of other

phenylpropanoid glycosides from Scrophularia ningpoensis.[2][3] Further investigation into the

original publication by Qian et al. (1995) is recommended for detailed NMR assignments.

Experimental Protocols
Isolation and Purification of Sibirioside A
The following protocol is a generalized procedure for the isolation of phenylpropanoid

glycosides, including Sibirioside A, from the roots of Scrophularia ningpoensis.
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Dried roots of Scrophularia ningpoensis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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